Cas no 81675-05-0 (5H-Pyrido[2,3-c]azepine, 9-methoxy-)

• Product name: 5H-Pyrido[2,3-c]azepine, 9-methoxy-
• CAS No: 81675-05-0
• MF: C₁₀H₁₀N₂O
• MW: 174.1992
• CID: 703414
• PubChem ID: 12921188

5H-Pyrido[2,3-c]azepine, 9-methoxy- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrido[2,3-c]azepine, 9-methoxy-
• 9-methoxy-5H-pyrido[2,3-c]azepine
• 81675-05-0
• DTXSID50513019

• Inchi： InChI=1S/C10H10N2O/c1-13-10-9-8(4-2-6-11-9)5-3-7-12-10/h2-4,6-7H,5H2,1H3
• InChI Key： MWBHPNHKIUZNIE-UHFFFAOYSA-N
• SMILES： COC1=NC=CCC2=C1N=CC=C2

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.5Ų
• XLogP3: 1.5